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Compound of Interest

Compound Name:

2-(2-(2-(3-

Aminophenoxyl)ethoxy)ethoxy)eth

anol

CAS No.: 263770-42-9

Cat. No.: B1472690

Get Quote

Part 1: Executive Summary & Immediate Action
2-(2-(2-(3-Aminophenoxyl)ethoxy)ethoxy)ethanol is a heterobifunctional linker commonly

used in the synthesis of PROTACs (Proteolysis Targeting Chimeras). It contains an aromatic

amine (aniline derivative) and a terminal primary alcohol, bridged by a PEG3 chain.

Critical Safety Directive: Unlike standard PEG reagents, the presence of the 3-aminophenoxyl

moiety dictates the disposal protocol. This compound must be treated as a Toxic Organic

Amine. It poses risks of skin sensitization, methemoglobinemia (upon extensive exposure), and

aquatic toxicity.

Immediate Disposal Classification:

Waste Stream: Hazardous Organic Waste (Non-Halogenated).

Segregation:STRICTLY SEGREGATE from strong oxidizers and nitrosating agents.
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Physical State: Viscous liquid or low-melting solid (depending on purity/temperature).

Part 2: Chemical Profile & Hazard Identification[1][2]
To ensure self-validating safety, you must understand the causality of the hazards. We do not

merely follow rules; we manage chemical reactivity.

Physicochemical Data Table
Parameter Specification Operational Implication

CAS Number 1353684-29-3
Unique identifier for waste

labeling.

Molecular Formula C₁₂H₁₉NO₄ Organic content; combustible.

Functional Groups

1. Primary Aromatic Amine

(Aniline)2. PEG Ether

Linkage3. Primary Alcohol

Amine: Toxic/Basic.Alcohol:

Flammable/Solvent-like

behavior.

GHS Classification (Derived)

Warning/DangerH302: Harmful

if swallowedH317: May cause

allergic skin reactionH319:

Causes serious eye

irritationH411: Toxic to aquatic

life

Do not drain dispose. Requires

incineration or fuel blending.

Reactivity Weak Base (Aniline pKa ~4.6)

Incompatible with strong acids

(exothermic salt formation) and

oxidizers.

The "Why" Behind Segregation
Oxidizer Incompatibility: Aromatic amines are electron-rich. Contact with strong oxidizers

(peroxides, permanganates, nitric acid) can lead to rapid oxidation, heat generation, and

potentially explosive decomposition.

Nitrosamine Risk: Never mix this waste with nitrosating agents (e.g., sodium nitrite, nitrous

acid). Secondary reactions can form carcinogenic nitrosamines.
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Part 3: Step-by-Step Disposal Protocol
This protocol is designed to be a closed-loop system, ensuring that waste generated at the

bench is compatible with downstream incineration facilities.

Workflow Diagram: Waste Segregation Logic
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Figure 1: Decision matrix for segregating PROTAC linker waste based on physical state and

solvent carrier.

Detailed Procedure
1. Liquid Waste (Solutions in DMSO, Methanol, etc.)

Container: Use High-Density Polyethylene (HDPE) or Glass carboys. Avoid metal containers

if the solution is acidic.

Segregation:

If dissolved in DCM/Chloroform: Dispose in Halogenated Waste.

If dissolved in DMSO/Methanol/DMF: Dispose in Non-Halogenated Waste.

Additives: Do not add quenching agents (acids/bases) unless strictly required by your

specific SOP. Neutralization is best left to the waste vendor to prevent in-drum reactions.

2. Solid Waste (Pure Substance, Weighing Boats, Contaminated
PPE)

Container: Wide-mouth HDPE jar or clear hazardous waste bag (double-bagged).

Protocol:

Collect all contaminated weighing boats, pipette tips, and gloves.

Place in the solid waste container.

Do not mix with sharps (needles/glass) unless the container is a specific "Sharps" bin.

3. Labeling Requirements
Every container must be labeled before waste is added.[1]

Chemical Name: Write "Waste 2-(2-(2-(3-Aminophenoxyl)ethoxy)ethoxy)ethanol".

Hazard Checkboxes: [x] Toxic, [x] Irritant.
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Constituents: List the solvent % (e.g., "99% DMSO, <1% Linker").

Part 4: Spill Response & Contingency[4]
In the event of a benchtop spill, rapid containment prevents exposure to the aniline moiety.

Spill Response Workflow

Spill Detected 1. Don PPE
(Nitrile Gloves x2, Lab Coat, Goggles)

2. Containment
(Surround with absorbent socks)

3. Absorption
(Use Vermiculite or Sand)

4. Decontamination
(Soap/Water Wash)

5. Disposal
(Seal in Bag -> Solid Waste)

Click to download full resolution via product page

Figure 2: Immediate response protocol for benchtop spills.

Specific Absorbents:

Recommended: Vermiculite, sand, or commercial "Organic" spill pads.

Prohibited: Do not use sawdust or paper towels if the spill is mixed with oxidizers (e.g., nitric

acid), as this creates a fire hazard. For the pure linker, paper towels are acceptable but must

be treated as hazardous solid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

2. nj.gov [nj.gov]
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Aminophenoxyl)ethoxy)ethoxy)ethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1472690/docs#operational-disposal-guide-2-2-2-3-
aminophenoxyl-ethoxy-ethoxy-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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